Ethyl methacrylate

• CAS No.: 97-63-2
• Product Name: Ethyl methacrylate
• Molecular Formula: CH2=C(CH3)COO(C2H5); C6H10O2; C6H10O2
• Molecular Weight: 114.14 g/mol
• IUPAC Name: ethyl 2-methylprop-2-enoate
• Standard InChI: InChI=1S/C6H10O2/c1-4-8-6(7)5(2)3/h2,4H2,1,3H3
• Standard InChIKey: SUPCQIBBMFXVTL-UHFFFAOYSA-N
• Impurities: Typical impurities include Methyl Acrylic Acid (MAA) (CAS 79-41-4) or MMA (CAS 80-62-6) (depending whether the direct esterification or trans-esterification route is used), the unreacted alcohol and water. In the case of EMA produced by the trans-esterification route, methyl- and ethyl acetate are present as minor impurities rather than ethanol.
• SMILES: CCOC(=O)C(=C)C
• Canonical SMILES: CCOC(=O)C(=C)C
• Boiling Point: 243 °F at 760 mm Hg (NTP, 1992); 117.0 °C; 117 °C; 243°F
• Colorform: Colorless, liquid
• Density: 0.9151 at 68 °F (USCG, 1999); 0.9135 g/cu cm at 20 °C; Relative density (water = 1): 0.91; 0.9151
• Flash Point: 60 °F (NTP, 1992); 68 °F (20 °C) (Open cup); 20 °C o.c.; 60°F
• Melting Point: -103 °F (NTP, 1992); -75 °C; -103°F
• Physical Description: Ethyl methacrylate appears as a colorless moderately toxic liquid with an acrid odor. Flash point of 70°F. Boiling point 278°F. Vapors irritate the eyes and respiratory system. Less dense than water. Not soluble in water. Used to make polymers and other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; A colorless moderately toxic liquid with an acrid odor.
• Description: Ethyl methacrylate appears as a colorless moderately toxic liquid with an acrid odor. Flash point of 70°F. Boiling point 278°F. Vapors irritate the eyes and respiratory system. Less dense than water. Not soluble in water. Used to make polymers and other chemicals.
• Solubility: 5 to 10 mg/mL at 68° F (NTP, 1992); 0.05 M; Slightly soluble in chloroform; miscible with ethanol, ethyl ether; Insoluble in water; In water, 5.4X10+3 mg/L at 25 °C; Solubility in water: poo
• Synonyms: Ethyl methacrylate inhibited with 15ppm MeHQ
• Vapor Density: 3.94 (NTP, 1992) (Relative to Air); 20.59 (Air = 1); Relative vapor density (air = 1): 3.9; 3.94
• Vapor Pressure: 14 mm Hg at 36 °F ; 26.2 mm Hg at 73° F; 67.0 mm Hg at 118° F (NTP, 1992); 20.59 mmHg; 20.59 mm Hg at 20 °C; Vapor pressure, kPa at 20 °C: 2; 14 mmHg at 36°F, 26.2 mmHg at 73°F, 67 mmHg at 118°F
• PubChem Compound: 7343
• Last Modified: Nov 12 2021